(5S)-5-Amino-5-(pyridin-3-yl)pent-2-en-1-ol

• IUPAC Name: (5S)-5-amino-5-pyridin-3-ylpent-2-en-1-ol
• InChI: InChI=1S/C10H14N2O/c11-10(5-1-2-7-13)9-4-3-6-12-8-9/h1-4,6,8,10,13H,5,7,11H2/t10-/m0/s1
• InChI Key: SXTZBQHUXLAFQR-JTQLQIEISA-N
• Canonical SMILES: C1=CC(=CN=C1)C(CC=CCO)N
• Isomeric SMILES: C1=CC(=CN=C1)[C@H](CC=CCO)N
• Molecular Formula: C10H14N2O
• DSSTOX Substance ID: DTXSID80845476
• Molecular Weight: 178.23 g/mol
• CAS RN: 918625-36-2

Description

“(5S)-5-Amino-5-(pyridin-3-yl)pent-2-en-1-ol” is a chemical compound with the molecular formula C10H14N2O and a molecular weight of 178.235. It is also known as a chemical compound.

Scientific Research Applications

Synthesis and Structural Analysis

• An unusual reaction involving α-acetylene aldehydes, pyridines, and malonic acid resulted in the formation of novel pyridine betaines, showcasing a method to synthesize compounds related to "(5S)-5-Amino-5-(pyridin-3-yl)pent-2-en-1-ol" and studying their molecular structure through X-ray analysis (Golovanov et al., 2019).

Biological Activity and Potential Therapeutic Uses

• The synthesis of pyridine substituted amino acids and their derivatives, including structures similar to "(5S)-5-Amino-5-(pyridin-3-yl)pent-2-en-1-ol", explored their potential biological activities. Such compounds are of interest due to their roles in neurotransmission and as precursors for biologically active substances with a range of therapeutic applications (Shilin, Voitenko, & Nechai, 2019).

Chemical Reactions and Applications

• Research into the reactivity of specific pyridine and pyrazole derivatives, which are structurally related to "(5S)-5-Amino-5-(pyridin-3-yl)pent-2-en-1-ol", has led to the synthesis of new compounds with potential applications in medicinal chemistry and as ligands in coordination chemistry. Such studies include the creation of 1,2,4-triazoles and their evaluation for antimicrobial activities (Bayrak et al., 2009).

Environmental and Industrial Applications

• Oxyfunctionalization of pyridine derivatives using whole cells of Burkholderia sp. MAK1 demonstrated the feasibility of bio-catalytic processes for the synthesis of hydroxylated pyridines. This research points towards environmentally friendly methodologies for producing compounds akin to "(5S)-5-Amino-5-(pyridin-3-yl)pent-2-en-1-ol" with applications in the chemical industry (Stankevičiūtė et al., 2016).

Material Science and Supramolecular Chemistry

• Synthesis and crystallographic analysis of pyridine-based oligoamides, including DNA-targeting supramolecular binders, showcase the utility of pyridine derivatives in designing molecules that can bind to nucleic acids. Such studies provide insights into the use of "(5S)-5-Amino-5-(pyridin-3-yl)pent-2-en-1-ol" derivatives in developing new materials with specific biological or chemical functionalities (Frimannsson et al., 2010).

Safety and Hazards

Safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information about “(5S)-5-Amino-5-(pyridin-3-yl)pent-2-en-1-ol”, it’s difficult to provide a detailed safety and hazard analysis. As a general rule, handling any chemical compound should be done with appropriate safety measures, including the use of personal protective equipment and adherence to safe handling procedures.